Cas no 168619-59-8 (4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester)
168619-59-8 structure
Product Name:4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester
CAS No:168619-59-8
MF:C11H10N2O2
MW:202.209302425385
CID:1349438
Update Time:2024-08-17
4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester
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- Inchi: 1S/C11H10N2O2/c1-15-11(14)9-4-5-12-10(8-9)13-6-2-3-7-13/h2-8H,1H3
- InChI Key: CICHPSPLOWVVAJ-UHFFFAOYSA-N
- SMILES: C1(N2C=CC=C2)=NC=CC(C(OC)=O)=C1
Computed Properties
- Exact Mass: 202.0743
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 348.2±27.0 °C(Predicted)
- PSA: 44.12
- pka: -2.18±0.27(Predicted)
4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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